Tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• IUPAC Name: tert-butyl 2-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-5-4-12(8-13)6-9(12)7-14/h9,14H,4-8H2,1-3H3
• InChI Key: CJKAAFNTBCOVOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CC2CO
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

Tert-butyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate, also known as TBH, is an organic compound with a unique two-ring structure. TBH is a synthetic molecule that has been used in a variety of scientific applications, including drug development, biochemistry, and toxicology. TBH has been studied for its ability to interact with various proteins and enzymes, and its potential to act as a drug target. In addition, TBH has been used as a model compound in laboratory experiments to study the effects of different compounds on biological systems.

Scientific Research Applications

Novel Synthetic Routes and Chemical Space Exploration

Synthetic Approaches

Meyers et al. (2009) described efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to the query chemical. This research highlights its utility for selective derivation on azetidine and cyclobutane rings, providing access to chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

Enantiomerically Pure Synthesis

Maton et al. (2010) developed an efficient scalable route to synthesize enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate. This showcases significant improvements in synthesis from chiral lactone, emphasizing the relevance of chirality in chemical synthesis and potential pharmaceutical applications (Maton et al., 2010).

Medicinal Chemistry and Drug Design

Proline Scaffolds for Antiviral Agents

López et al. (2020) detailed a catalytic and enantioselective preparation of (S)-4-methyleneprolinate, transformed into N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid. This key element plays a crucial role in the industrial synthesis of antiviral ledipasvir, demonstrating the compound's significance in developing potent antiviral agents (López et al., 2020).

Constrained Amino Acids and Drug Development

Amino Acid Analogues

Radchenko et al. (2010) synthesized 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid as novel, sterically constrained amino acids. These compounds expand the toolbox for chemistry, biochemistry, and drug design, illustrating the versatile applications of spirocyclic scaffolds in synthesizing bioactive molecules (Radchenko et al., 2010).